2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine

• IUPAC Name: 2-[bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine
• InChI: InChI=1S/C14H19NO5S2/c1-3-21(16,17)14(22(18,19)4-2)13-15-10-12(20-13)11-8-6-5-7-9-11/h5-9,12,15H,3-4,10H2,1-2H3
• InChI Key: ODPZQMVTHUENLS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C(=C1NCC(O1)C2=CC=CC=C2)S(=O)(=O)CC
• Molecular Formula: C14H19NO5S2
• Molecular Weight: 345.4 g/mol

Description

2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine is a heterocyclic compound that features an oxazolidine ring substituted with bis(ethylsulfonyl)methylidene and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of a phenyl-substituted oxazolidine with bis(ethylsulfonyl)methylidene precursors. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the oxazolidine ring or the phenyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while reduction could produce alcohols or amines.

Scientific Research Applications

2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine involves its interaction with molecular targets in biological systems. The compound can bind to specific enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[Bis(methylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine
• 2-[Bis(ethylsulfonyl)methylidene]-4-phenyl-1,3-oxazolidine

Uniqueness

2-[Bis(ethylsulfonyl)methylidene]-5-phenyl-1,3-oxazolidine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications where other similar compounds may not be as effective.